Cas no 920017-49-8 (3-Pyridineacetic acid, 6-phenyl-)

• Product Name: 3-Pyridineacetic acid, 6-phenyl-
• CAS No: 920017-49-8
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD16609729
• CID: 759694
• PubChem ID: 66718993
• Update Time: 2025-10-31

3-Pyridineacetic acid, 6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetic acid, 6-phenyl-
• 2-(6-phenylpyridin-3-yl)acetic acid
• (6-Phenyl-pyridin-3-yl)-acetic acid
• DTXSID90735632
• (6-PHENYLPYRIDIN-3-YL)ACETIC ACID
• OWOOSADJVKQGQA-UHFFFAOYSA-N
• SCHEMBL538575
• 2-phenylpyridine-5-acetic acid
• 920017-49-8

• MDL： MFCD16609729
• Inchi： 1S/C13H11NO2/c15-13(16)8-10-6-7-12(14-9-10)11-4-2-1-3-5-11/h1-7,9H,8H2,(H,15,16)
• InChI Key： OWOOSADJVKQGQA-UHFFFAOYSA-N
• SMILES： OC(CC1=CN=C(C=C1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Pyridineacetic acid, 6-phenyl-

3-Pyridineacetic acid, 6-phenyl- (CAS No. 920017-49-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

3-Pyridineacetic acid, 6-phenyl-, identified by the Chemical Abstracts Service Number (CAS No.) 920017-49-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic acid has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-Pyridineacetic acid, 6-phenyl- consists of a pyridine ring substituted with an acetic acid moiety at the 3-position and a phenyl group at the 6-position. This unique arrangement imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development. The presence of both nitrogen and oxygen heteroatoms in its structure enhances its reactivity, enabling diverse functionalization strategies that are crucial for medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The structural motif of 3-Pyridineacetic acid, 6-phenyl- aligns well with this trend, as it serves as a scaffold for designing molecules with potential antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that modifications at the 3- and 6-positions can significantly alter the biological activity of these compounds, leading to the identification of lead candidates for further optimization.

One of the most compelling aspects of 3-Pyridineacetic acid, 6-phenyl- is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel pharmacophores that exhibit enhanced binding affinity to biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression, such as kinases and proteases. The phenyl group at the 6-position provides a handle for further chemical modifications, allowing for the introduction of various substituents that can fine-tune the pharmacological profile of the resulting compounds.

The pharmaceutical industry has been particularly interested in exploring the potential of 3-Pyridineacetic acid, 6-phenyl- due to its versatility and synthetic accessibility. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound in multi-kilogram quantities, making it more feasible for large-scale drug development programs. Additionally, green chemistry principles have been applied to optimize synthetic routes, reducing waste and improving atom economy—a critical consideration in modern pharmaceutical manufacturing.

Beyond its applications in drug discovery, 3-Pyridineacetic acid, 6-phenyl- has found utility in other areas of chemical research. Its unique structural features make it an attractive candidate for studying molecular recognition processes and developing new materials with tailored properties. For example, researchers have investigated its interactions with metal ions and other small molecules, uncovering insights into coordination chemistry and supramolecular assembly.

The growing body of literature on 3-Pyridineacetic acid, 6-phenyl- underscores its importance as a building block in modern chemical synthesis. As our understanding of its reactivity and biological activity continues to expand, new opportunities for innovation are likely to emerge. Future research may focus on exploring its potential applications in areas such as agrochemicals and material science, further broadening its impact across multiple disciplines.

In conclusion, 3-Pyridineacetic acid, 6-phenyl- (CAS No. 920017-49-8) represents a fascinating compound with significant potential in pharmaceutical and chemical research. Its unique structural features and versatile reactivity make it a valuable tool for developing novel bioactive molecules and advanced materials. As scientific exploration continues to evolve, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.